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Compound of Interest

Compound Name: ML132

Cat. No.: B15581859

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML132 is a potent and selective inhibitor of caspase-1, an enzyme crucial in the inflammatory
process.[1][2] Accurate preparation of ML132 stock solutions is fundamental for reliable and
reproducible experimental outcomes in anti-inflammatory and anti-cancer research.[1] These
application notes provide a detailed protocol for the preparation, storage, and handling of
ML132 stock solutions for in vitro and in vivo applications.

Physicochemical and Solubility Data

Proper understanding of the physicochemical properties of ML132 is essential for preparing
accurate stock solutions. The following table summarizes key quantitative data for ML132.
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Property Value Source
Molecular Weight 477.94 g/mol [3]
CAS Number 1230628-71-3 [3]
Appearance White solid powder [3]
Purity >98% (.refer to Certificate of 3]
Analysis)
Solubility in DMSO Soluble [3]
Solubility in Water Not soluble [3]

Experimental Protocols
In Vitro Stock Solution Preparation (DMSO)

This protocol describes the preparation of a 10 mM stock solution of ML132 in Dimethyl
Sulfoxide (DMSO).

Materials:

e ML132 powder

e Anhydrous or high-purity DMSO
 Sterile microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

Procedure:

o Equilibration: Allow the vial of ML132 powder to reach room temperature before opening to
prevent moisture condensation.
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» Weighing: Carefully weigh the desired amount of ML132 powder using a calibrated analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.78 mg of
ML132.

o Calculation: 477.94 g/mol x 0.010 mol/L x 0.001 L =0.0047794 g = 4.78 mg

e Dissolution: Add the calculated amount of ML132 powder to a sterile tube. Add the
appropriate volume of DMSO to achieve the desired concentration.

e Mixing: Vortex the solution thoroughly until the ML132 is completely dissolved. If necessary,
sonicate the solution for 5-10 minutes or warm it gently to aid dissolution.[1] Ensure the final
solution is clear and free of particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store the aliquots at -20°C for
long-term storage (months to years) or at -80°C for up to 6 months.[1][3] When stored at
-80°C, it is recommended to use the solution within 6 months.[1] Protect from light.[1]

Stock Solution Preparation Calculator (for DMSO):

Desired Mass of ML132 for Mass of ML132 for Mass of ML132 for
Concentration 1mL 5 mL 10 mL

1mM 0.478 mg 2.39mg 4.78 mg

5 mM 2.39mg 11.95 mg 23.9mg

10 mM 4.78 mg 23.9mg 47.8 mg

In Vivo Working Solution Preparation

For in vivo experiments, it is often necessary to prepare a working solution with a vehicle that is
well-tolerated by the animal model. It is recommended to prepare these solutions freshly on the
day of use.[1]

Example Protocol using PEG300, Tween-80, and Saline:[1]
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This protocol yields a working solution with a vehicle composition of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline.

Materials:

ML132 stock solution in DMSO (e.g., 20.8 mg/mL)

PEG300

Tween-80

Sterile Saline

Sterile tubes

Procedure:

« Initial Dilution: In a sterile tube, take the required volume of the ML132 DMSO stock solution.
For example, to prepare 1 mL of a 2.08 mg/mL working solution, start with 100 pL of a 20.8
mg/mL DMSO stock.

e Add Co-solvent: Add 400 uL of PEG300 to the DMSO solution and mix thoroughly until the
solution is clear.

e Add Surfactant: Add 50 pL of Tween-80 and mix until the solution is homogeneous.

e Add Aqueous Vehicle: Add 450 pL of sterile saline to bring the total volume to 1 mL. Mix
gently but thoroughly.

o Final Concentration: This procedure results in a 2.08 mg/mL (approximately 4.35 mM)
working solution.[1]

Experimental Workflow

The following diagram illustrates the general workflow for preparing an ML132 stock solution.
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Storage & Use

Ready for Experimental Use
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Caption: Workflow for ML132 Stock Solution Preparation.

Safety Precautions

o Always handle ML132 and solvents in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for ML132 for comprehensive safety information.

By following these detailed protocols and guidelines, researchers can ensure the accurate and
consistent preparation of ML132 stock solutions, leading to more reliable and reproducible
experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ML132
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581859#how-to-prepare-ml132-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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